Cas no 1448870-02-7 (Ethanol, 2-[(5-bromo-4-methoxy-2-pyrimidinyl)amino]-)

• Product Name: Ethanol, 2-[(5-bromo-4-methoxy-2-pyrimidinyl)amino]-
• CAS No: 1448870-02-7
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 2133972
• Update Time: 2023-11-19

Ethanol, 2-[(5-bromo-4-methoxy-2-pyrimidinyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-[(5-bromo-4-methoxy-2-pyrimidinyl)amino]Ethanol
• BORQRWFHWYRHQE-UHFFFAOYSA-N
• 2-(5-Bromo-4-methoxy-pyrimidin-2-ylamino)-ethanol
• Ethanol, 2-[(5-bromo-4-methoxy-2-pyrimidinyl)amino]-
• CID 86707762

• Inchi： 1S/C7H10BrN3O2/c1-13-6-5(8)4-10-7(11-6)9-2-3-12/h4,12H,2-3H2,1H3,(H,9,10,11)
• InChI Key： BORQRWFHWYRHQE-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1OC)NCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Topological Polar Surface Area: 67.3

Experimental Properties

• Density: 1.658±0.06 g/cm3(Predicted)
• Boiling Point: 405.0±55.0 °C(Predicted)
• pka: 14.48±0.10(Predicted)